N-(4-methyloxan-4-yl)-3,4-dihydro-2H-thiochromene-6-carboxamide

• IUPAC Name: N-(4-methyloxan-4-yl)-3,4-dihydro-2H-thiochromene-6-carboxamide
• InChI: InChI=1S/C16H21NO2S/c1-16(6-8-19-9-7-16)17-15(18)13-4-5-14-12(11-13)3-2-10-20-14/h4-5,11H,2-3,6-10H2,1H3,(H,17,18)
• InChI Key: ZJFOETLARNVTKW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOCC1)NC(=O)C2=CC3=C(C=C2)SCCC3
• Molecular Formula: C16H21NO2S
• Molecular Weight: 291.4 g/mol

Description

N-(4-methyloxan-4-yl)-3,4-dihydro-2H-thiochromene-6-carboxamide is a chemical compound that belongs to the thiochromene family. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(4-methyloxan-4-yl)-3,4-dihydro-2H-thiochromene-6-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). It has also been shown to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Advantages and Limitations for Lab Experiments

N-(4-methyloxan-4-yl)-3,4-dihydro-2H-thiochromene-6-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-(4-methyloxan-4-yl)-3,4-dihydro-2H-thiochromene-6-carboxamide. One direction is to further investigate its mechanism of action and to identify its molecular targets. Another direction is to study its potential applications in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, future studies could investigate the potential use of this compound as a tool for studying oxidative stress and inflammation in vitro and in vivo.

Synthesis Methods

The synthesis of N-(4-methyloxan-4-yl)-3,4-dihydro-2H-thiochromene-6-carboxamide involves the reaction of 4-methyloxan-4-amine with 3,4-dihydro-2H-thiochromene-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-(4-methyloxan-4-yl)-3,4-dihydro-2H-thiochromene-6-carboxamide has been studied for its potential applications in scientific research. It has been shown to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.